Cas no 68311-49-9 (Methanone, benzo[b]thien-3-yl(4-methylphenyl)-)

Methanone, benzo[b]thien-3-yl(4-methylphenyl)- structure
68311-49-9 structure
Product Name:Methanone, benzo[b]thien-3-yl(4-methylphenyl)-
CAS No:68311-49-9
MF:C16H12OS
MW:252.330883026123
CID:1726675
Update Time:2024-11-27

Methanone, benzo[b]thien-3-yl(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • Methanone, benzo[b]thien-3-yl(4-methylphenyl)-
    • Inchi: 1S/C16H12OS/c1-11-6-8-12(9-7-11)16(17)14-10-18-15-5-3-2-4-13(14)15/h2-10H,1H3
    • InChI Key: BMIZEWXXBOUUSB-UHFFFAOYSA-N
    • SMILES: C(C1=CSC2=CC=CC=C21)(C1=CC=C(C)C=C1)=O

Computed Properties

  • Exact Mass: 252.06096

Experimental Properties

  • Density: 1.216±0.06 g/cm3(Predicted)
  • Melting Point: 102-104 °C(Solv: ethanol (64-17-5))
  • Boiling Point: 426.4±20.0 °C(Predicted)
  • PSA: 17.07
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